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Compound of Interest

Compound Name: NCGC00262650

Cat. No.: B11829163 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel compounds such as NCGC00262650. This guide

provides essential, immediate safety and logistical information for the handling and disposal of

NCGC00262650, a potent inhibitor of the AMA1-RON2 interaction and c-Src tyrosine kinase

activity.[1] While a comprehensive Safety Data Sheet (SDS) for NCGC00262650 is not publicly

available, this document synthesizes general safety principles for handling research chemicals

of unknown toxicity to empower laboratory personnel with the necessary knowledge to operate

safely.

NCGC00262650, identified by its IUPAC name 7-Cyclopentyl-5-(4-methoxyphenyl)pyrrolo[2,3-

d]pyrimidin-4-amine and CAS number 344359-25-7, is a compound used for research

purposes only and is not intended for human or veterinary use.[1] Due to the absence of a

specific SDS, this material should be considered hazardous until further information becomes

available.[2] A thorough risk assessment should be conducted by qualified personnel before

handling this compound.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial to minimize exposure. The following

PPE is recommended when handling NCGC00262650:
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection A lab coat or chemical-resistant apron.

Respiratory Protection
A NIOSH-approved respirator may be necessary

if handling powders or creating aerosols.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential for the safety of both the

researchers and the environment.

Handling Procedures:
Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible.

Weighing and Aliquoting: When handling the solid form, avoid the creation of dust. If

possible, use a balance with a draft shield or perform these operations in a fume hood.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

avoid splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[2] Do not eat, drink, or smoke in the handling area.

Spill Management: In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE and use an absorbent material to contain the spill. Collect the

absorbed material into a sealed container for proper disposal.

Disposal Plan:
All waste materials contaminated with NCGC00262650, including empty containers, disposable

labware, and contaminated PPE, should be treated as hazardous waste.
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Waste Collection: Collect all solid and liquid waste in designated, properly labeled, and

sealed containers.

Container Labeling: Clearly label waste containers with the chemical name

("NCGC00262650" or "7-Cyclopentyl-5-(4-methoxyphenyl)pyrrolo[2,3-d]pyrimidin-4-amine")

and appropriate hazard warnings.

Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal

service, following all local, state, and federal regulations. Do not dispose of this chemical

down the drain or in the regular trash.

Workflow for Handling NCGC00262650
The following diagram outlines the standard operating procedure for safely handling

NCGC00262650 in a laboratory setting.
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Caption: Standard workflow for handling NCGC00262650.
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By implementing these safety measures and operational plans, researchers can mitigate the

risks associated with handling NCGC00262650 and maintain a safe laboratory environment.

Continuous vigilance and adherence to established safety protocols are the cornerstones of

responsible scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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